Cas no 1805664-26-9 (Methyl 3-cyano-2,4-difluorobenzoate)

• Product Name: Methyl 3-cyano-2,4-difluorobenzoate
• CAS No: 1805664-26-9
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 4953385
• Update Time: 2025-05-24

Methyl 3-cyano-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2,4-difluorobenzoate

• Inchi： 1S/C9H5F2NO2/c1-14-9(13)5-2-3-7(10)6(4-12)8(5)11/h2-3H,1H3
• InChI Key： JCEMJYDKHJMHQS-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2,4-difluorobenzoate

Research Brief on Methyl 3-cyano-2,4-difluorobenzoate (CAS: 1805664-26-9) in Chemical Biology and Pharmaceutical Applications

Methyl 3-cyano-2,4-difluorobenzoate (CAS: 1805664-26-9) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. The presence of both cyano and difluoro substituents on the benzoate scaffold enhances its reactivity and binding affinity, making it a valuable building block in medicinal chemistry.

Recent studies have explored the role of Methyl 3-cyano-2,4-difluorobenzoate in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's ability to undergo facile nucleophilic substitution at the 2- and 4-positions (ortho and para to the ester group) allows for efficient derivatization, enabling rapid structure-activity relationship (SAR) exploration.

In antimicrobial research, Methyl 3-cyano-2,4-difluorobenzoate has been employed as a precursor for fluoroquinolone analogs with improved pharmacokinetic properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in developing next-generation antibiotics targeting DNA gyrase in multidrug-resistant Gram-negative bacteria. The electron-withdrawing effects of the cyano and fluoro groups were found to enhance membrane permeability while maintaining target specificity.

The synthetic utility of 1805664-26-9 has been further demonstrated in radiopharmaceutical applications. Researchers at MIT recently (2024) utilized this compound as a starting material for ¹⁸F-labeled PET tracers, capitalizing on the existing fluorine atoms to facilitate isotopic exchange reactions. This approach significantly reduced the number of synthetic steps compared to traditional radiolabeling methods.

From a safety and ADME perspective, recent toxicological studies indicate that Methyl 3-cyano-2,4-difluorobenzoate exhibits favorable metabolic stability in human liver microsomes, with minimal CYP450 inhibition. However, researchers caution that the cyano group may require structural modification in some clinical candidates to avoid potential off-target effects.

Looking forward, the unique physicochemical properties of Methyl 3-cyano-2,4-difluorobenzoate continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules (as reported at the 2024 ACS Spring Meeting) and as a warhead in covalent inhibitor design. The compound's commercial availability and well-characterized reactivity profile suggest it will remain a valuable tool for drug discovery in the coming years.